Cas no 2227689-00-9 (4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one)

• Product Name: 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one
• CAS No: 2227689-00-9
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5568707
• PubChem ID: 165595704
• Update Time: 2025-07-23

4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-tert-butyl-1-methylpyrrolidin-2-one
• 2227689-00-9
• EN300-1636236
• 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one

• Inchi： 1S/C9H18N2O/c1-9(2,3)8-6(10)5-7(12)11(8)4/h6,8H,5,10H2,1-4H3/t6-,8-/m0/s1
• InChI Key： NQCZVJDMTIYZNM-XPUUQOCRSA-N
• SMILES： O=C1C[C@@H]([C@@H](C(C)(C)C)N1C)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one

Introduction to 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one (CAS No. 2227689-00-9)

4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. This heterocyclic amide derivative, identified by the CAS number 2227689-00-9, features a pyrrolidinone core appended with an amino group, a tert-butyl substituent, and a methyl group, which collectively contribute to its distinct chemical properties and biological activities. The compound's molecular structure not only makes it an intriguing subject for synthetic chemists but also positions it as a valuable scaffold for developing novel therapeutic agents.

The synthesis of 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one involves multi-step organic transformations, typically starting from readily available precursors such as 5-bromopyrrolidinone or 5-chloropyrrolidinone. The introduction of the amino group at the 4-position and the tert-butyl group at the 5-position requires careful selection of reaction conditions to ensure high yield and purity. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these synthetic pathways. The incorporation of the methyl group at the 1-position further refines the compound's structural complexity, enabling diverse functionalization possibilities for downstream applications.

Recent advancements in computational chemistry have facilitated a deeper understanding of the electronic and steric properties of 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one. Molecular modeling studies indicate that the presence of the amino and tert-butyl groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further pharmacological investigation. These computational insights have guided experimental efforts to optimize its pharmacokinetic profile and improve its binding affinity to potential drug targets.

In the context of medicinal chemistry, 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one has been explored as a scaffold for developing small-molecule inhibitors targeting various disease-related pathways. Notably, its structural motif has shown promise in modulating enzymes involved in inflammation and cancer metabolism. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. Additionally, its ability to penetrate cellular membranes suggests potential applications in treating neurodegenerative disorders, where blood-brain barrier penetration is often a challenge.

The tert-butyl substituent at the 5-position plays a crucial role in stabilizing the compound's three-dimensional structure, thereby influencing its binding interactions with biological macromolecules. This feature has been leveraged to design analogs with enhanced selectivity and reduced off-target effects. Researchers have employed structure-based drug design strategies to modify key pharmacophoric elements within 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one, leading to compounds with improved therapeutic efficacy. These efforts align with contemporary trends in drug development, which emphasize precision medicine and personalized therapeutic approaches.

The versatility of 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one as a chemical building block has also been recognized in materials science. Its ability to form stable complexes with other molecules makes it suitable for applications in polymer chemistry and nanotechnology. For instance, researchers have investigated its use as a cross-linking agent in biodegradable polymers, where its unique reactivity contributes to the development of advanced biomaterials for drug delivery systems. Such interdisciplinary applications highlight the broad utility of this compound beyond traditional pharmaceutical contexts.

As our understanding of molecular interactions continues to evolve, 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one is poised to play an increasingly important role in synthetic and medicinal chemistry. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel derivatives with enhanced biological activity. These computational tools predict optimal modifications to the core structure, enabling rapid screening of potential candidates for preclinical testing. The synergy between experimental synthesis and computational modeling underscores the dynamic nature of modern chemical research.

The future prospects of 4-Amino-5-tert-butyl-1-methylpyrrolidin-2-one are promising, with ongoing studies exploring its potential in treating emerging health challenges such as antibiotic resistance and metabolic disorders. Its structural features offer a rich foundation for designing next-generation therapeutics that address complex diseases more effectively than existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these laboratory findings into clinical applications that benefit patients worldwide.